Cas no 1361599-27-0 (3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid)

3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid structure
1361599-27-0 structure
Product Name:3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid
CAS No:1361599-27-0
MF:C13H7Cl4NO2
MW:351.012179613113
CID:4966527
Update Time:2025-07-22

3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid
    • Inchi: 1S/C13H7Cl4NO2/c14-7-3-8(12(17)9(15)4-7)13-10(16)1-6(5-18-13)2-11(19)20/h1,3-5H,2H2,(H,19,20)
    • InChI Key: XLMSPRDZCMDXKQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CN=C1C1C=C(C=C(C=1Cl)Cl)Cl)CC(=O)O

Computed Properties

  • Exact Mass: 350.920139 g/mol
  • Monoisotopic Mass: 348.923089 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 351.0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 50.2

3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013031392-250mg
3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid
1361599-27-0 97%
250mg
499.20 USD 2021-06-22
Alichem
A013031392-500mg
3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid
1361599-27-0 97%
500mg
806.85 USD 2021-06-22
Alichem
A013031392-1g
3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid
1361599-27-0 97%
1g
1,564.50 USD 2021-06-22

Additional information on 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid

Introduction to 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361599-27-0) and Its Emerging Applications in Chemical Biology

3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid, identified by the chemical identifier CAS No. 1361599-27-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities. The presence of multiple chlorine substituents on the aromatic ring and the acetic acid moiety at the 5-position of the pyridine core imparts distinct reactivity and functionality, making it a valuable scaffold for drug discovery and molecular research.

The structural motif of 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid is particularly noteworthy for its ability to interact with biological targets through both hydrophobic and electrostatic interactions. The trichlorophenyl group enhances lipophilicity, while the acetic acid side chain provides a polar anchor for binding to proteins or enzymes. Such features have positioned this compound as a promising candidate for modulating various biological pathways, particularly those involving inflammatory responses and signal transduction.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid and its biological targets. Studies indicate that this compound exhibits potent binding affinity to certain enzymes implicated in metabolic disorders and cancer progression. For instance, preliminary docking studies have revealed that it can effectively compete with natural substrates at the active sites of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with emerging research trends that emphasize the use of halogenated aromatic compounds as pharmacological tools.

In parallel, experimental investigations have begun to explore the pharmacokinetic properties of 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid. Pharmacokinetic profiling is essential for assessing drug bioavailability, metabolic stability, and potential side effects. Initial in vitro studies suggest that this compound undergoes moderate metabolic degradation via cytochrome P450-dependent pathways, which is a common characteristic among halogenated heterocycles. However, the exact metabolic fate remains under investigation to optimize its therapeutic window.

The significance of 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid extends beyond its potential as a standalone therapeutic agent. Its structural features make it an excellent building block for designing novel analogs with enhanced efficacy or reduced toxicity. Researchers are leveraging combinatorial chemistry and high-throughput screening techniques to generate libraries of derivatives based on this scaffold. Such efforts aim to identify compounds with improved pharmacological profiles suitable for treating complex diseases.

Moreover, the growing interest in 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid is reflected in its increasing adoption in academic and industrial research projects. Several peer-reviewed publications have documented its utility in investigating mechanisms of action for various diseases. For example, a recent study highlighted its role in modulating immune responses by interacting with toll-like receptors (TLRs), which are critical mediators of inflammation. Such findings underscore the compound’s versatility as a tool for dissecting complex biological networks.

The synthesis of 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid presents unique challenges due to the presence of multiple chlorine atoms and sensitive functional groups. However, modern synthetic methodologies have enabled efficient access to this compound with high purity. Advances in green chemistry principles have also been integrated into its preparation to minimize environmental impact. These innovations highlight the evolving landscape of synthetic organic chemistry and its alignment with sustainable practices.

Looking ahead, the future prospects of 3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid are promising given its multifaceted potential. Ongoing clinical trials are expected to provide further insights into its therapeutic efficacy across different disease models. Additionally, interdisciplinary collaborations between chemists and biologists will continue to drive innovation in rational drug design using this compound as a foundation.

In conclusion,3-Chloro-2-(2,3,5-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361599-27-0) represents a significant advancement in chemical biology with broad implications for drug discovery and disease treatment. Its unique structural attributes and growing body of research support its role as a cornerstone compound in modern medicinal chemistry.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent